![molecular formula C22H23NO3S2 B3009710 N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide CAS No. 2097931-68-3](/img/structure/B3009710.png)
N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
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Description
N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C22H23NO3S2 and its molecular weight is 413.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
Heterocyclic Synthesis : Thiophenylhydrazonoacetates were synthesized and shown to react with various nitrogen nucleophiles to yield a variety of heterocyclic compounds, suggesting a potential route for diversifying the chemical structure and properties of related compounds (Mohareb et al., 2004).
Enaminones Structure : The study of enaminones and their isomeric forms through crystal X-ray diffraction and NMR spectroscopy underlines the importance of structural analysis in understanding the chemical behavior of complex organic molecules, which could be relevant for the compound (Brbot-Šaranović et al., 2001).
Thioamide Structures : The examination of N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides provided insights into the geometric parameters and intramolecular interactions of thioamide-containing compounds, potentially informing the synthesis and analysis of similar structures (Köysal et al., 2005).
Potential Applications
Anticorrosive Agents : Pyran derivatives have been studied for their effectiveness in corrosion inhibition, indicating potential industrial applications of similar compounds in protecting metals against acid corrosion (Saranya et al., 2020).
Antimicrobial Activity : The synthesis and evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates highlighted their antimicrobial activity, suggesting possible medicinal chemistry applications for structurally similar compounds (Spoorthy et al., 2021).
Electrochemical and Electrochromic Properties : Novel donor–acceptor type monomers including thiophene derivatives were synthesized and characterized, showing distinct electrochemical and electrochromic behaviors, which could be explored for the development of new materials for electronic applications (Hu et al., 2013).
properties
IUPAC Name |
N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-4-phenyloxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO3S2/c24-20(21(9-11-26-12-10-21)17-5-2-1-3-6-17)23-16-22(25,18-8-14-27-15-18)19-7-4-13-28-19/h1-8,13-15,25H,9-12,16H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSDZKROBYYSSQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CC=C2)C(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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